Cas no 586965-53-9 (1H-Imidazole-4-carbonitrile, 5-bromo-)

1H-Imidazole-4-carbonitrile,  5-bromo- structure
586965-53-9 structure
Product Name:1H-Imidazole-4-carbonitrile, 5-bromo-
CAS No:586965-53-9
MF:C4H2BrN3
MW:171.982779026031
CID:948896
PubChem ID:10329758
Update Time:2025-04-19

1H-Imidazole-4-carbonitrile, 5-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carbonitrile, 5-bromo-
    • 5-bromo-1H-imidazole-4-carbonitrile
    • Inchi: 1S/C4H2BrN3/c5-4-3(1-6)7-2-8-4/h2H,(H,7,8)
    • InChI Key: QYUBMLMMDSDYNW-UHFFFAOYSA-N
    • SMILES: BrC1=C(C#N)N=CN1

Computed Properties

  • Exact Mass: 170.94321g/mol
  • Monoisotopic Mass: 170.94321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.5Ų

1H-Imidazole-4-carbonitrile, 5-bromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1678713-5g
4-Bromo-1H-imidazole-5-carbonitrile
586965-53-9 98%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1678713-10g
4-Bromo-1H-imidazole-5-carbonitrile
586965-53-9 98%
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